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Compound of Interest

Compound Name: Coelonin

Cat. No.: B3029895

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides essential information and procedural guidance for the safe handling

and disposal of Coelonin.

Coelonin is a dihydrophenanthrene compound utilized in various research applications,
including studies on its anti-inflammatory properties.[1][2] Adherence to proper disposal
protocols is crucial due to its potential environmental hazards.

Key Safety and Identification Data

To facilitate safe handling and disposal, key quantitative and identifying information for
Coelonin has been compiled below. This information is essential for communicating with
environmental health and safety (EHS) personnel and licensed waste disposal contractors.
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Property Value Source
CAS Number 82344-82-9 [31[4]1[5]
Molecular Formula C15H1403 [5]1[6]
Molecular Weight 242.27 g/mol [6]

H400: Very toxic to aquatic
GHS Hazard Statements lifeH410: Very toxic to aquatic [6]

life with long lasting effects

GHS Hazard Pictogram Warning [6]

Disposal Procedures

The primary directive for the disposal of Coelonin is to adhere to local, regional, national, and
international regulations for chemical waste.[4] Researchers should not attempt to dispose of
Coelonin through standard laboratory drains or as general waste.

Step-by-Step Disposal Workflow:

o Consult Institutional EHS Guidelines: Before beginning any work with Coelonin, familiarize
yourself with your institution's specific policies and procedures for hazardous waste disposal.

o Segregate Waste: All materials contaminated with Coelonin, including unused product,
solutions, and contaminated labware (e.g., pipette tips, vials, gloves), must be collected in a
designated, properly labeled, and sealed waste container.

e Proper Labeling: The waste container must be clearly labeled with the name "Coelonin," its
CAS number (82344-82-9), and the appropriate GHS hazard pictograms indicating its
environmental toxicity.

e Secure Storage: Store the sealed waste container in a designated hazardous waste
accumulation area within the laboratory, away from incompatible materials.

» Arrange for Professional Disposal: Contact your institution's EHS department or a licensed
chemical waste disposal contractor to arrange for the collection and proper disposal of the
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Coelonin waste.[3][4] Due to its high toxicity to aquatic life, specialized disposal methods
such as incineration may be required to prevent environmental contamination.[6]

Experimental Protocols

Detailed experimental protocols for the chemical neutralization or deactivation of Coelonin at
the laboratory scale are not readily available in published literature or safety data sheets. The
recommended and safest procedure is to transfer the waste to a facility equipped to handle

hazardous materials.

Coelonin Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Coelonin waste from a laboratory setting.

Collect all
contaminated
Generate Coelonin Waste materials
(Unused product, contaminated labware)

‘( Segregate into a
" \Designated, Labeled Container

Store Securely in \=
Hazardous Waste Area )

oy Proper Disposal by
C;”E%é;gig“gf&?;;gf =(Schedule Waste Pickup Licensed Facility
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe and compliant disposal of Coelonin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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